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Harzianopyridone Harzianopyridone Harzianopyridone is a natural inhibitor of mitochondrial complex II (succinate:ubiquinone oxidoreductase). It also inhibits the NADH-fumarate reductase activity of fungal mitochondria and the quinol-fumarate reductase activity of anaerobic parasite mitochondria. Harzianopyridone has potent antibiotic activities and its synthesis by the fungus Trichoderma is stimulated by co-culture with viable or nonviable pathogens.
Brand Name: Vulcanchem
CAS No.: 137813-88-8
VCID: VC0032151
InChI: InChI=1S/C14H19NO5/c1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h5-6,8H,7H2,1-4H3,(H2,15,17,18)/b6-5+/t8-/m0/s1
SMILES: CC=CCC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O
Molecular Formula: C14H19NO5
Molecular Weight: 281.3 g/mol

Harzianopyridone

CAS No.: 137813-88-8

Reference Standards

VCID: VC0032151

Molecular Formula: C14H19NO5

Molecular Weight: 281.3 g/mol

Harzianopyridone - 137813-88-8

CAS No. 137813-88-8
Product Name Harzianopyridone
Molecular Formula C14H19NO5
Molecular Weight 281.3 g/mol
IUPAC Name 2-hydroxy-5,6-dimethoxy-3-[(E,2S)-2-methylhex-4-enoyl]-1H-pyridin-4-one
Standard InChI InChI=1S/C14H19NO5/c1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h5-6,8H,7H2,1-4H3,(H2,15,17,18)/b6-5+/t8-/m0/s1
Standard InChIKey FPYAYFJAGDIMEX-GJIOHYHPSA-N
Isomeric SMILES C/C=C/C[C@H](C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O
SMILES CC=CCC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O
Canonical SMILES CC=CCC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O
Appearance Assay:≥95%A solid
Description Harzianopyridone is a natural inhibitor of mitochondrial complex II (succinate:ubiquinone oxidoreductase). It also inhibits the NADH-fumarate reductase activity of fungal mitochondria and the quinol-fumarate reductase activity of anaerobic parasite mitochondria. Harzianopyridone has potent antibiotic activities and its synthesis by the fungus Trichoderma is stimulated by co-culture with viable or nonviable pathogens.
Synonyms 4-Hydroxy-5,6-dimethoxy-3-[(2S,4E)-2-methyl-1-oxo-4-hexenyl]-2(1H)-pyridinone; (-)-Harzianopyridone
PubChem Compound 26499252
Last Modified Nov 14 2021
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